Cas no 850313-92-7 (Potassium Trifluoro(2-hydroxyphenyl)boranuide)

• Product Name: Potassium Trifluoro(2-hydroxyphenyl)boranuide
• CAS No: 850313-92-7
• MF: C₆H₅BF₃KO
• MW: 200.007813215256
• MDL: MFCD07781243
• CID: 857619
• PubChem ID: 23680958
• Update Time: 2025-06-10

Potassium Trifluoro(2-hydroxyphenyl)boranuide Chemical and Physical Properties

Names and Identifiers

• potassium,trifluoro-(2-hydroxyphenyl)boranuide
• 2-HYDROXYPHENYL TRIFLUOROBORATE POTASSIUM SALT
• Potassium trifluoro(2-hydroxyphenyl)boranuide
• B-5378
• Potassium 2-hydroxyphenyltrifluoroborate
• potassium ion trifluoro(2-hydroxyphenyl)boranuide
• POTASSIUM TRIFLUORO(2-HYDROXYPHENYL)BORATE
• AS-2998
• AKOS027327502
• 850313-92-7
• SCHEMBL909122
• 2-HYDROXYPHENYLTRIFLUOROBORATE POTASSIUM SALT
• MFCD07781243
• EN300-2302607
• A915183
• 2-hydroxyphenyltrifluoroborate potassium salt, AldrichCPR
• Potassium trifluoro(2-hydroxyphenyl)borate(1-)
• 2-Hydroxyphenyltrifluoroboric acid potassium salt
• FT-0648305
• CS-0187739
• potassium;trifluoro-(2-hydroxyphenyl)boranuide
• DTXSID10635569
• AB42650
• 2-hydroxyphenyltrifluoroborate potassium
• Potassium (2-hydroxyphenyl)trifluoroborate
• Potassium Trifluoro(2-hydroxyphenyl)boranuide

• MDL： MFCD07781243
• Inchi： 1S/C6H5BF3O.K/c8-7(9,10)5-3-1-2-4-6(5)11;/h1-4,11H;/q-1;+1
• InChI Key： GNJVFVXTMQKQGP-UHFFFAOYSA-N
• SMILES： [K+].F[B-](C1C=CC=CC=1O)(F)F

Computed Properties

• Exact Mass: 200.00200
• Monoisotopic Mass: 200.0022609g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 141
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23000
• LogP: 1.44660

Potassium Trifluoro(2-hydroxyphenyl)boranuide Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-4-unsubstituted benzenoids

Additional information on Potassium Trifluoro(2-hydroxyphenyl)boranuide

Comprehensive Guide to Potassium Trifluoro(2-hydroxyphenyl)boranuide (CAS No. 850313-92-7): Properties, Applications, and Innovations

Potassium Trifluoro(2-hydroxyphenyl)boranuide (CAS No. 850313-92-7) is a specialized organoboron compound gaining traction in modern synthetic chemistry and materials science. Its unique structure, featuring a trifluoroborate anion coupled with a 2-hydroxyphenyl group, enables versatile reactivity, making it valuable for cross-coupling reactions, catalysis, and pharmaceutical intermediates. Researchers and industries are increasingly exploring its potential due to its stability, solubility, and compatibility with green chemistry principles.

The compound’s CAS No. 850313-92-7 is a critical identifier for regulatory and procurement purposes. Its trifluoroborate moiety enhances thermal and hydrolytic stability compared to traditional boronic acids, addressing common challenges in Suzuki-Miyaura couplings. This property aligns with the growing demand for efficient coupling reagents in drug discovery and agrochemical synthesis, as highlighted in recent publications and patent filings.

In the context of sustainability, Potassium Trifluoro(2-hydroxyphenyl)boranuide offers advantages. The 2-hydroxyphenyl group facilitates chelation, reducing metal catalyst loading in reactions—a key focus area for cost-effective and eco-friendly processes. Users searching for "alternatives to boronic acids" or "stable trifluoroborate reagents" will find this compound particularly relevant, as it addresses stability issues under aqueous conditions.

Recent advancements in AI-driven molecular design have spotlighted compounds like CAS No. 850313-92-7 for their predictable reactivity patterns. Computational studies suggest its utility in designing high-performance OLED materials, where boron-containing compounds are prized for their electron-transport properties. This intersection of computational chemistry and experimental validation is a trending topic in scientific forums.

Handling and storage recommendations for Potassium Trifluoro(2-hydroxyphenyl)boranuide emphasize inert atmospheres to prevent moisture sensitivity. While not classified as hazardous, its boron-fluorine bonds require standard precautions, resonating with queries like "safe handling of fluorinated borates". Suppliers often provide technical bulletins detailing its compatibility with common solvents, a frequent concern for industrial users.

The compound’s role in peptide modification and bioconjugation is another emerging application. Its ability to form stable adducts with biomolecules aligns with the rise of targeted drug delivery systems, a hot topic in biomedical research. This versatility positions CAS No. 850313-92-7 as a candidate for next-generation theranostic agents.

In summary, Potassium Trifluoro(2-hydroxyphenyl)boranuide bridges gaps between academic research and industrial applications. Its CAS No. 850313-92-7 serves as a gateway for deeper exploration into boron chemistry’s evolving landscape, meeting demands for sustainable reagents and functional materials. As innovation accelerates, this compound is poised to play a pivotal role in cutting-edge scientific endeavors.